Cas no 27970-36-1 (Sodium S-octyl sulfurothioate)

• Product Name: Sodium S-octyl sulfurothioate
• CAS No: 27970-36-1
• MF: C₈H₁₇NaO₃S₂
• MW: 248.338551282883
• CID: 2929724
• Update Time: 2023-08-10

Sodium S-octyl sulfurothioate Chemical and Physical Properties

Names and Identifiers

• Sodium S-octyl sulfurothioate
• Thiosulfuric acid O-sodium S-octyl ester salt
• Sodium S-(3-carboxy-4-nitrophenyl) sulfurothioate

• Inchi： 1S/C8H18O3S2.Na/c1-2-3-4-5-6-7-8-12-13(9,10)11;/h2-8H2,1H3,(H,9,10,11);/q;+1/p-1
• InChI Key： JCQNUUBOAHPREK-UHFFFAOYSA-M
• SMILES： S(CCCCCCCC)S(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 199
• Topological Polar Surface Area: 90.9